Nodosin

• Molecular Formula: C20H26O6
• Molecular Weight: 362.4 g/mol
• IUPAC Name: (1S,4S,8R,9R,12S,13S,14R,16S)-9,14-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
• InChI: InChI=1S/C20H26O6/c1-9-10-6-11(21)13-19(7-10,15(9)22)17(24)26-12-4-5-18(2,3)14-16(23)25-8-20(12,13)14/h10-14,16,21,23H,1,4-8H2,2-3H3/t10-,11-,12+,13-,14-,16-,19+,20+/m1/s1
• InChI Key: WZYJEEIAFBHYJS-SONIPUFESA-N
• Isomeric SMILES: CC1(CC[C@H]2[C@]3([C@@H]1[C@@H](OC3)O)[C@@H]4[C@@H](C[C@@H]5C[C@]4(C(=O)C5=C)C(=O)O2)O)C
• SMILES: CC1(CCC2C3(C1C(OC3)O)C4C(CC5CC4(C(=O)C5=C)C(=O)O2)O)C
• synonyms: nodosin

Description

Nodosin is a delta-lactone. It has a role as a metabolite.

Scientific Research Applications

Anti-inflammatory Properties

Nodosin, derived from Isodon serra, a traditional Chinese herb, has significant anti-inflammatory effects. It suppresses the overproduction of T lymphocytes and modulates the cell mitosis cycle, particularly by interfering with DNA replication in G1 stages. This is achieved through the inhibition of IL-2 cytokine secretion at the mRNA level. Additionally, this compound has been shown to reduce ear swelling in a xylene-induced mouse tumescence model, demonstrating its potential for clinical trials in anti-inflammatory applications (Li, Du, Sun, Liu, & Quan, 2010).

Cancer Research

This compound has shown promise in cancer research. It inhibits the proliferation of HepG2 cells (a liver cancer cell line) and affects the expression of apoptosis-related proteins Bcl-2 and Bax, thereby inducing cell death. This suggests its potential as a therapeutic agent in liver cancer treatment (Hai, 2014). In colorectal cancer, this compound inhibits proliferation and triggers complex cell death pathways, indicating its potential effectiveness against colorectal cancer (Fan et al., 2022). Additionally, it demonstrates antitumor activity against rat C6 glioma cells by inhibiting cell proliferation and inducing apoptosis (Liyuan, 2012).

Immunomodulation

This compound impacts the immune system by modulating the release of nitric oxide and cytokines from cells stimulated by lipopolysaccharide (LPS). It has been observed to inhibit the release of inflammatory factors such as NO, IL-6, and TNF-α, while increasing the production of IL-10 in LPS-stimulated cells. This indicates its potential as an immunomodulatory agent (Liyuan, 2013).

Crohn's Disease Research

A frameshift mutation in NOD2, a gene with homology to this compound, has been associated with susceptibility to Crohn's disease. This mutation is thought to affect the innate immune response to bacterial components, thereby playing a role in the development of this chronic inflammatory disorder of the gastrointestinal tract (Ogura et al., 2001).